Cas no 608515-92-0 ([2-(trifluoromethyl)pyrimidin-5-yl]methanamine)

• Product Name: [2-(trifluoromethyl)pyrimidin-5-yl]methanamine
• CAS No: 608515-92-0
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• MDL: MFCD10696910
• CID: 839540
• PubChem ID: 45073391
• Update Time: 2025-11-02

[2-(trifluoromethyl)pyrimidin-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-N-methylpyrimidin-5-amine
• (2-(trifluoromethyl)pyrimidin-5-yl)methanamine
• (2-Ethyl-pyrimidin-5-yl)-methylamine
• 2-(trifluoromethyl)-5-Pyrimidinemethanamine
• [2-(trifluoromethyl)pyrimidin-5-yl]methanamine
• P10943
• EN300-227570
• 1-[2-(TRIFLUOROMETHYL)PYRIMIDIN-5-YL]METHANAMINE
• AKOS006304358
• SQBUZKFCCIEMGY-UHFFFAOYSA-N
• SCHEMBL5659053
• AB58507
• CS-0053012
• 5-(Aminomethyl)-2-(trifluoromethyl)pyrimidine
• 5-Pyrimidinemethanamine, 2-(trifluoromethyl)-
• WIXIKKRKURTTDN-UHFFFAOYSA-N
• AS-50714
• MFCD10696910
• 608515-92-0

• MDL： MFCD10696910
• Inchi： 1S/C6H6F3N3/c7-6(8,9)5-11-2-4(1-10)3-12-5/h2-3H,1,10H2
• InChI Key： SQBUZKFCCIEMGY-UHFFFAOYSA-N
• SMILES： FC(C1N=CC(=CN=1)CN)(F)F

Computed Properties

• Exact Mass: 177.05138169g/mol
• Monoisotopic Mass: 177.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on [2-(trifluoromethyl)pyrimidin-5-yl]methanamine

Comprehensive Overview of [2-(trifluoromethyl)pyrimidin-5-yl]methanamine (CAS No. 608515-92-0)

The compound [2-(trifluoromethyl)pyrimidin-5-yl]methanamine (CAS No. 608515-92-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the methanamine moiety, make it a valuable building block for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as green chemistry, AI-driven molecular design, and sustainable synthesis.

One of the key reasons for the growing interest in [2-(trifluoromethyl)pyrimidin-5-yl]methanamine is its role in the development of small-molecule inhibitors. Researchers are increasingly exploring its utility in targeting enzymes and receptors involved in metabolic pathways. The trifluoromethyl group, in particular, enhances the compound's lipophilicity and metabolic stability, making it a preferred choice for medicinal chemists. Recent studies have highlighted its potential in cancer therapeutics and neurodegenerative disease research, aligning with the current focus on precision medicine.

From a synthetic perspective, the preparation of [2-(trifluoromethyl)pyrimidin-5-yl]methanamine often involves multi-step reactions, including nucleophilic substitution and reductive amination. Advances in catalytic methods and flow chemistry have streamlined its production, reducing waste and improving yields. These innovations resonate with the broader push toward sustainable chemistry, a topic frequently searched by professionals seeking eco-friendly alternatives.

In the agrochemical sector, [2-(trifluoromethyl)pyrimidin-5-yl]methanamine has shown promise as a precursor for crop protection agents. Its ability to modulate biological activity makes it a candidate for developing next-generation pesticides and herbicides. This aligns with the global demand for high-efficiency and low-toxicity agrochemicals, a hot topic in agricultural forums and search queries.

The compound's physicochemical properties, such as its solubility and thermal stability, have also been extensively studied. These characteristics are critical for formulation scientists working on drug delivery systems and material coatings. For instance, its compatibility with polymeric matrices has been explored for controlled-release applications, a subject of interest in both academic and industrial settings.

Another area of exploration is the computational modeling of [2-(trifluoromethyl)pyrimidin-5-yl]methanamine. With the rise of AI in chemistry, researchers are leveraging machine learning algorithms to predict its interactions with biological targets. This approach not only accelerates drug discovery but also reduces experimental costs, a concern often raised in R&D budget discussions.

In summary, [2-(trifluoromethyl)pyrimidin-5-yl]methanamine (CAS No. 608515-92-0) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its relevance to contemporary topics like sustainability, AI-driven research, and precision medicine ensures its continued prominence in scientific literature and industry workflows. As research progresses, this compound is likely to play an even greater role in addressing global challenges in health and agriculture.